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Introduction
Hexadecyldimethylamine (HDMA), also known as Cetyl Dimethyl Amine, is a tertiary fatty

amine that serves as a versatile ingredient in the formulation of cosmetic and personal care

products. Its primary role is as a chemical intermediate in the synthesis of cationic surfactants,

amine oxides, and betaines, which are valued for their conditioning, emulsifying, and foam-

boosting properties.[1][2] HDMA itself also functions directly as an antistatic agent, hair

conditioning agent, and emulsifier.[3] Its long C16 alkyl chain imparts conditioning and

emollient properties, contributing to a soft and manageable feel in hair care products.[2] This

document provides detailed application notes and experimental protocols for the use of

Hexadecyldimethylamine and its derivatives in cosmetic and personal care formulations.

Physicochemical Properties of
Hexadecyldimethylamine
A summary of the key physicochemical properties of Hexadecyldimethylamine is presented in

the table below. This data is essential for formulation development, ensuring compatibility and

stability.
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Property Value Reference

Chemical Name
N,N-Dimethylhexadecan-1-

amine
[4]

CAS Number 112-69-6 [1]

Molecular Formula C18H39N [1]

Molecular Weight 269.51 g/mol [5]

Appearance

Light yellow to yellow liquid or

solid (depending on

temperature)

[5]

Odor Fish-like [4]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol

and acetone

[1][6]

Density ~0.801 g/mL at 20 °C [1]

Dissociation Constant (pKa) 9.78 at 25°C [3]

Surface Tension
26.5-32.2 mN/m at 1 g/L and

25°C
[3]

Applications in Cosmetic and Personal Care
Formulations
Hexadecyldimethylamine's utility in cosmetics stems from its dual role as a direct functional

ingredient and a precursor to other key components.

Direct Applications:
Hair Conditioning Agent: HDMA deposits on the negatively charged surface of the hair,

reducing static electricity and flyaways, which improves combability.[7]

Antistatic Agent: Its cationic nature (when protonated in acidic formulations) neutralizes static

charges on the hair surface.[7]
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Emulsifier: HDMA can be used to stabilize oil-in-water emulsions in creams and lotions.

Role as an Intermediate:
Hexadecyldimethylamine is a crucial building block for several classes of cosmetic

ingredients:

Quaternary Ammonium Compounds: Reaction with agents like benzyl chloride or methyl

chloride produces quaternary ammonium salts, which are excellent conditioning agents.[2]

Amine Oxides: Oxidation of HDMA with hydrogen peroxide yields Cetyl Dimethyl Amine

Oxide, a zwitterionic surfactant known for its foam-stabilizing and conditioning properties.[2]

[8]

Betaines: Reaction with sodium chloroacetate produces amphoteric surfactants like Cetyl

Betaine, which are valued for their mildness and foam-boosting capabilities.[2]

The following diagram illustrates the role of Hexadecyldimethylamine as a versatile

intermediate.
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While specific concentrations of Hexadecyldimethylamine are proprietary to individual

formulations, typical usage levels for tertiary amines and their derivatives in rinse-off hair

conditioners range from 0.5% to 5.0% by weight. The final concentration depends on the

desired conditioning effect and the presence of other conditioning agents in the formulation.

Here is a sample formulation for a rinse-off hair conditioner incorporating a tertiary amine

derivative, which can be adapted for Hexadecyldimethylamine.

Ingredient INCI Name Function
Typical
Concentration (%
w/w)

Phase A

Deionized Water Aqua Solvent To 100

Glycerin Glycerin Humectant 2.00 - 5.00

Disodium EDTA Disodium EDTA Chelating Agent 0.10 - 0.20

Phase B

Cetearyl Alcohol Cetearyl Alcohol Thickener, Emollient 4.00 - 8.00

Hexadecyldimethylami

ne

Hexadecyldimethylami

ne
Conditioning Agent 1.00 - 3.00

Lactic Acid (88%) Lactic Acid pH Adjuster 0.20 - 0.50

Phase C

Preservative
(e.g.,

Phenoxyethanol)
Preservative 0.50 - 1.00

Fragrance Parfum Fragrance 0.20 - 0.50

Procedure:

Combine the ingredients of Phase A and heat to 75-80°C with gentle stirring.

In a separate vessel, combine the ingredients of Phase B and heat to 75-80°C until all solids

are melted.
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Add Phase B to Phase A with continuous stirring. Homogenize for 2-3 minutes.

Begin cooling the emulsion with gentle stirring.

At 40°C, add the ingredients of Phase C individually, mixing well after each addition.

Continue stirring until the conditioner is uniform and has cooled to room temperature.

Adjust the final pH to 4.0-4.5 if necessary.

Experimental Protocols
Protocol 1: Synthesis of Cetyl Dimethyl Amine Oxide
This protocol describes the laboratory-scale synthesis of a key derivative of

Hexadecyldimethylamine.

Materials:

Hexadecyldimethylamine (HDMA)

Hydrogen Peroxide (35% aqueous solution)

Deionized Water

Isopropanol (optional, as solvent)

Chelating agent (e.g., DTPA)

Round-bottom flask with magnetic stirrer, dropping funnel, and thermometer

Heating mantle

Procedure:

In a round-bottom flask, charge Hexadecyldimethylamine and, if used, the solvent.

Add a small amount of chelating agent.

Heat the mixture to 60-65°C with stirring.
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Slowly add the hydrogen peroxide solution dropwise via the dropping funnel over a period of

60-90 minutes, maintaining the temperature between 70-75°C. The reaction is exothermic

and may require cooling.

After the addition is complete, continue stirring at 75°C for 5-7 hours.

Monitor the reaction for the disappearance of the tertiary amine (e.g., by titration).

Cool the reaction mixture to room temperature. The resulting product is an aqueous solution

of Cetyl Dimethyl Amine Oxide.

The following diagram outlines the workflow for this synthesis.
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Protocol 2: Evaluation of Hair Conditioning Efficacy -
Combing Force Reduction
This protocol measures the reduction in combing force on hair tresses treated with a

conditioner containing Hexadecyldimethylamine or its derivatives.

Apparatus and Materials:

Texture Analyzer with a hair combing rig attachment

Standard human hair tresses (e.g., virgin, bleached)

Test conditioner formulation

Control conditioner (without the active ingredient)

Syringes for product application

Controlled temperature water bath (40°C)

Procedure:

Baseline Measurement:

Thoroughly wet a hair tress with 40°C water.

Mount the tress in the combing rig.

Perform 5-10 combing cycles and record the average combing force as the baseline

(untreated wet combing force).

Treatment:

Apply a standardized amount (e.g., 0.5 mL) of the test conditioner to the wet tress.

Gently massage the product into the tress for 1 minute.

Rinse the tress thoroughly with 40°C water for 30 seconds.
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Post-Treatment Measurement (Wet Combing):

Mount the rinsed, wet tress in the combing rig.

Perform 5-10 combing cycles and record the average combing force.

Post-Treatment Measurement (Dry Combing):

Allow the treated tress to air dry completely under controlled conditions.

Mount the dry tress in the combing rig.

Perform 5-10 combing cycles and record the average combing force.

Data Analysis:

Calculate the percentage reduction in combing force for both wet and dry conditions

compared to the baseline using the following formula: % Reduction = [(Baseline Force -

Treated Force) / Baseline Force] x 100

Compare the results of the test conditioner to the control conditioner.

The workflow for evaluating hair conditioning efficacy is depicted below.
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Hair Conditioning Efficacy Workflow

Conclusion
Hexadecyldimethylamine is a valuable ingredient in the cosmetic formulator's palette, offering

multiple pathways to achieve enhanced conditioning, emulsification, and antistatic properties in

a wide range of personal care products. Its utility as both a direct functional ingredient and a

key intermediate for high-performance surfactants underscores its importance in the
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development of effective and consumer-pleasing formulations. The provided protocols offer a

framework for the synthesis of its derivatives and the substantiation of its efficacy in hair care

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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